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Compound of Interest

Compound Name: Indatraline hydrochloride

Cat. No.: B1671864 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Indatraline hydrochloride is a potent, non-selective monoamine transporter inhibitor that

blocks the reuptake of serotonin (5-HT), dopamine (DA), and norepinephrine (NE).[1][2] Its

activity at the serotonin transporter (SERT), dopamine transporter (DAT), and norepinephrine

transporter (NET) makes it a valuable tool in neuroscience research, particularly in studies

related to depression, addiction, and neurodegenerative diseases.[1][2] Proper preparation of

indatraline hydrochloride solutions is critical for obtaining accurate and reproducible

experimental results. These application notes provide detailed protocols for the preparation of

stock and working solutions for both in vitro and in vivo research applications.
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Property Value Reference

Molecular Formula C₁₆H₁₅Cl₂N·HCl [1][3][4]

Molecular Weight 328.67 g/mol [1][3][4]

CAS Number 96850-13-4 [1][3][4]

Appearance Off-white solid [3][5]

Purity ≥98% [1][4]

Storage (Solid)
Desiccate at Room

Temperature
[1][3][4]

Table 2: Solubility of Indatraline Hydrochloride

Solvent
Maximum
Concentration

Notes Reference

Water 10 mM (3.29 mg/mL)
Gentle warming may

be required.
[1][4]

DMSO
100 mM (32.87

mg/mL)
Soluble. [1][4][6]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 5 mg/mL (15.21

mM)

Clear solution for in

vivo use.
[7]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 5 mg/mL (15.21

mM)

Clear solution for in

vivo use.
[7]

10% DMSO, 90%

Corn Oil

≥ 5 mg/mL (15.21

mM)

Clear solution for in

vivo use.
[7]

Table 3: Storage Conditions for Indatraline Hydrochloride Solutions
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Storage
Temperature

Duration Notes Reference

-20°C 1 month
Sealed storage, away

from moisture.
[7]

-80°C 6 months

Sealed storage, away

from moisture. Aliquot

to avoid repeated

freeze-thaw cycles.

[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock Solution for In Vitro Studies

This protocol is suitable for preparing a stock solution for use in cell culture experiments.

Materials:

Indatraline hydrochloride powder

Sterile, deionized, or distilled water

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Water bath or heating block set to 37°C

Sterile filter (0.22 µm) and syringe

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of indatraline hydrochloride needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 328.67 g/mol = 0.03287 g (or 32.87 mg)
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Weigh the compound: Accurately weigh 32.87 mg of indatraline hydrochloride powder and

transfer it to a 15 mL sterile conical tube.

Add solvent: Add 10 mL of sterile water to the conical tube.

Dissolve the compound: Vortex the solution briefly. If the compound does not fully dissolve,

place the tube in a 37°C water bath for 10-15 minutes and vortex intermittently until the

solution is clear.[1][4][8]

Sterile filter: To ensure sterility for cell culture applications, filter the solution through a 0.22

µm sterile syringe filter into a new sterile tube.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes (e.g., 100 µL or

500 µL) to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one

month or -80°C for up to six months.[7]

Protocol 2: Preparation of a 100 mM DMSO Stock Solution

This protocol is for creating a highly concentrated stock solution, which can be diluted further in

aqueous buffers or media.

Materials:

Indatraline hydrochloride powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution:

Mass (mg) = 100 mmol/L x 0.001 L x 328.67 g/mol x 1000 mg/g = 32.87 mg

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1671864?utm_src=pdf-body
https://www.rndsystems.com/products/indatraline-hydrochloride_1588
https://www.tocris.com/products/indatraline-hydrochloride_1588
https://www.glpbio.com/indatraline-hydrochloride.html
https://www.medchemexpress.com/cis-indatraline-hydrochloride.html
https://www.benchchem.com/product/b1671864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh the compound: Weigh 32.87 mg of indatraline hydrochloride and place it in a sterile

microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube.

Dissolve the compound: Vortex the tube until the powder is completely dissolved. Gentle

warming to 37°C can be used to aid dissolution if necessary.[8]

Aliquot and store: Aliquot the stock solution into single-use volumes and store at -20°C or

-80°C.[7] Note that long-term storage of solutions is not generally recommended; they should

be used as soon as possible.[3]

Protocol 3: Preparation of an In Vivo Formulation (Example with Saline/DMSO/PEG300/Tween-

80)

This protocol provides an example of a vehicle formulation suitable for intraperitoneal (IP) or

other systemic administration routes in animal models.[7]

Materials:

Indatraline hydrochloride powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare a concentrated DMSO stock: First, prepare a concentrated stock solution of

indatraline hydrochloride in DMSO (e.g., 50 mg/mL).
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Prepare the vehicle: In a sterile tube, prepare the final vehicle by mixing the components in

the following ratio:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Prepare the final dosing solution: To achieve a final concentration of 5 mg/mL, add the

concentrated DMSO stock to the pre-mixed vehicle. For example, to prepare 1 mL of the

final solution:

Add 100 µL of the 50 mg/mL indatraline-DMSO stock to 900 µL of the vehicle (containing

PEG300, Tween-80, and saline in the correct proportions).

Mix thoroughly: Vortex the final solution until it is clear and homogenous. If precipitation

occurs, gentle warming and sonication can be used to aid dissolution.[7]

Administration: The solution should be prepared fresh before each experiment.

Mandatory Visualizations
Signaling Pathway

Indatraline has been shown to induce autophagy by modulating the AMPK/mTOR/S6K

signaling pathway.[9][10] The diagram below illustrates this mechanism.
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Click to download full resolution via product page

Caption: Indatraline's signaling pathway leading to autophagy induction.

Experimental Workflow

The following diagram outlines the general workflow for preparing a stock solution and

subsequent working solutions of indatraline hydrochloride.

Start: Weigh Indatraline HCl Powder

Add Appropriate Solvent
(e.g., Water or DMSO)

Vortex and/or Gently Warm
to Dissolve

High Concentration
Stock Solution

Aliquot and Store
(-20°C or -80°C)

Prepare Working Solutions by
Serial Dilution in Media/Buffer

Use in Experiment
(In Vitro / In Vivo)

Click to download full resolution via product page

Caption: Workflow for indatraline hydrochloride solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Indatraline hydrochloride | 5-HT Transporter Inhibitors: R&D Systems [rndsystems.com]

2. Indatraline - Wikipedia [en.wikipedia.org]

3. apexbt.com [apexbt.com]

4. Indatraline hydrochloride | 5-HT Transporters | Tocris Bioscience [tocris.com]

5. 2xtaqpc.com [2xtaqpc.com]

6. medkoo.com [medkoo.com]

7. medchemexpress.com [medchemexpress.com]

8. glpbio.com [glpbio.com]

9. medchemexpress.com [medchemexpress.com]

10. yonsei.elsevierpure.com [yonsei.elsevierpure.com]

To cite this document: BenchChem. [Application Notes and Protocols for Indatraline
Hydrochloride Solution Preparation in Research]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1671864#indatraline-hydrochloride-
solution-preparation-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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